PL265
Overview
Description
PL265 is a preclinical, long-acting dual ENKephalinase inhibitor (DENKi), with analgesic potential. PL65 has been developed as a novel therapeutic for control of intractable cancer pain.
Scientific Research Applications
1. Analgesic and Anti-inflammatory Effects in Ocular Pain
PL265, a dual enkephalinase inhibitor, shows promise in the treatment of ocular pain and inflammation. A study by Réaux-le Goazigo et al. (2018) demonstrated its effectiveness in murine models of corneal pain. Topical administration of PL265 did not alter corneal integrity and significantly reduced mechanical and chemical hypersensitivity in the cornea. This study indicates PL265's potential as a safe and effective treatment for ocular pain and inflammation (Réaux-le Goazigo et al., 2018).
2. Neuropathic Pain Management
PL265 also shows potential in managing neuropathic pain. Bonnard et al. (2016) found that oral administration of PL265 in a murine model of neuropathic pain (partial sciatic nerve ligation) led to significant reduction in thermal hyperalgesia and mechanical allodynia without inducing tolerance. This suggests PL265 could be a promising approach for preventing and alleviating symptoms of neuropathic pain (Bonnard et al., 2016).
3. Long-Lasting Oral Analgesic Effects
Another study by Bonnard et al. (2015) highlighted PL265's long-lasting analgesic effects when administered orally in rodent models of inflammatory and neuropathic pain. These effects were mediated through stimulation of peripheral opioid receptors, showcasing PL265 as a potential candidate for clinical development in pain management (Bonnard et al., 2015).
properties
CAS RN |
1206514-62-6 |
|---|---|
Product Name |
PL265 |
Molecular Formula |
C27H35N2O9P |
Molecular Weight |
562.56 |
IUPAC Name |
(2S)-2-[[(2S)-2-[[hydroxy-[(1R)-1-(2-methylpropanoyloxymethoxycarbonylamino)ethyl]phosphoryl]methyl]-3-(4-phenylphenyl)propanoyl]amino]propanoic acid |
InChI |
InChI=1S/C27H35N2O9P/c1-17(2)26(33)37-16-38-27(34)29-19(4)39(35,36)15-23(24(30)28-18(3)25(31)32)14-20-10-12-22(13-11-20)21-8-6-5-7-9-21/h5-13,17-19,23H,14-16H2,1-4H3,(H,28,30)(H,29,34)(H,31,32)(H,35,36)/t18-,19+,23+/m0/s1 |
InChI Key |
HLACXNCYLIKGES-YCRNBWNJSA-N |
SMILES |
C[C@H](NC([C@@H](CP([C@@H](NC(OCOC(C(C)C)=O)=O)C)(O)=O)CC1=CC=C(C2=CC=CC=C2)C=C1)=O)C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PL265; PL 265; PL-265. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-4-[4-(2-fluoro-4-methoxyphenyl)-2-oxopyridin-1(2H)-yl]-N-hydroxy-2-methyl-2-(methylsulfonyl)butanamide](/img/structure/B610046.png)
![1,4:3,6-Dianhydro-2-O-(6-Chloro-5-{4-[1-(Hydroxymethyl)cyclopropyl]phenyl}-1h-Benzimidazol-2-Yl)-D-Mannitol](/img/structure/B610057.png)
![{(3r,4r)-4-Methyl-3-[methyl(7h-Pyrrolo[2,3-D]pyrimidin-4-Yl)amino]piperidin-1-Yl}(Pyrrolidin-1-Yl)methanone](/img/structure/B610060.png)
![(E)-1-(2-hydroxyphenyl)-3-((1R,4R)-5-(pyridin-2-yl)-2,5-diazabicyclo[2.2.1]heptan-2-yl)prop-2-en-1-one](/img/structure/B610064.png)
![N-(1,3-Dimethyl-2-oxo-6-(pyrrolidin-1-yl)-2,3-dihydro-1H-benzo[d]imidazol-5-yl)-2-methoxybenzamide](/img/structure/B610065.png)